Cas no 896294-30-7 (1-{2-(furan-2-yl)-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl(4-methylphenyl)methyl}piperidin-4-ol)

• Product Name: 1-{2-(furan-2-yl)-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl(4-methylphenyl)methyl}piperidin-4-ol
• CAS No: 896294-30-7
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 6450158
• Update Time: 2025-07-09

1-{2-(furan-2-yl)-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl(4-methylphenyl)methyl}piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-{2-(furan-2-yl)-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl(4-methylphenyl)methyl}piperidin-4-ol
• 2-(furan-2-yl)-5-[(4-hydroxypiperidin-1-yl)-(4-methylphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol

• Inchi： 1S/C21H22N4O3S/c1-13-4-6-14(7-5-13)17(24-10-8-15(26)9-11-24)18-20(27)25-21(29-18)22-19(23-25)16-3-2-12-28-16/h2-7,12,15,17,26-27H,8-11H2,1H3
• InChI Key： CWLLNDFUXASSGD-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CO2)N=C2SC(C(N3CCC(O)CC3)C3=CC=C(C)C=C3)=C(O)N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 1-{2-(furan-2-yl)-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl(4-methylphenyl)methyl}piperidin-4-ol

1-{2-(Furan-2-yl)-6-hydroxy-1,2,4-triazolo[3,2-b]1,3-thiazol-5-yl(4-methylphenyl)methyl}piperidin-4-ol: A Comprehensive Overview

The compound with CAS No 896294-30-7, known as 1-{2-(furan-2-yl)-6-hydroxy-1,2,4-triazolo[3,2-b]1,3-thiazol-5-yl(4-methylphenyl)methyl}piperidin-4-ol, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug discovery and development.

The molecular structure of this compound is characterized by a piperidine ring substituted at the 4-position with a hydroxyl group. Attached to the piperidine ring is a triazolo-thiazole moiety, which itself is further substituted with a furan ring and a methyl group at the 5-position. The presence of these functional groups suggests that the compound may exhibit interesting biological activities, particularly in terms of enzyme inhibition or receptor binding.

Recent studies have highlighted the importance of heterocyclic compounds like this one in medicinal chemistry. The triazolo-thiazole system is known for its ability to form hydrogen bonds and interact with various biological targets. The furan ring adds electron-donating properties to the molecule, potentially enhancing its bioavailability and pharmacokinetic profile.

One of the key areas of research involving this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary assays have shown that this compound exhibits moderate inhibitory activity against certain kinase targets, making it a promising lead compound for further optimization.

In addition to its enzymatic activity, this compound has also been investigated for its ability to modulate G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play pivotal roles in cellular communication. The interaction of this compound with GPCRs could potentially lead to novel therapeutic strategies for treating conditions such as hypertension, diabetes, and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines various organic synthesis techniques. Key steps include the formation of the triazolo-thiazole ring system through cyclization reactions and the subsequent attachment of the furan and methyl groups. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the final product.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry. These analyses have confirmed the molecular structure and provided insights into its conformational flexibility and stability under different conditions.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound at both molecular and cellular levels. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, 1-{2-(furan-2-yl)-6-hydroxy-1,2,4-triazolo[3,2-b]1,3-thiazol-5-yl(4-methylphenyl)methyl}piperidin-4-ol represents a compelling candidate for drug development due to its unique structural features and diverse biological activities. As research continues to uncover its full potential, this compound holds promise for advancing our understanding of complex biological systems and developing innovative therapeutic agents.